Cas no 2172535-41-8 (2-5-ethyl-1-(3-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-ethyl-1-(3-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172535-41-8
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 6300363
• PubChem ID: 165597945
• Update Time: 2025-07-16

2-5-ethyl-1-(3-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-5-ethyl-1-(3-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2172535-41-8
• 2-[5-ethyl-1-(3-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1598645

• Inchi： 1S/C10H16N4O/c1-4-10-9(5-6-11)12-13-14(10)7(2)8(3)15/h7-8,15H,4-5H2,1-3H3
• InChI Key： OKBUNVAVWMWFPW-UHFFFAOYSA-N
• SMILES： OC(C)C(C)N1C(=C(CC#N)N=N1)CC

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 74.7Ų

Additional information on 2-5-ethyl-1-(3-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile

Professional Introduction to Compound with CAS No. 2172535-41-8 and Product Name: 2-5-ethyl-1-(3-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile

Compound with the CAS number 2172535-41-8, specifically identified as 2-5-ethyl-1-(3-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of this compound incorporates a triazole ring, which is a well-documented scaffold in drug design, known for its ability to enhance binding affinity and metabolic stability. The presence of an acetonitrile group and a hydroxybutyl side chain further diversifies its chemical profile, making it a promising candidate for further investigation.

The synthesis of 2-5-ethyl-1-(3-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile involves a multi-step process that requires precise control over reaction conditions. The introduction of the triazole ring is typically achieved through cycloaddition reactions, such as the Huisgen cycloaddition between azides and alkynes. This step is critical as it determines the core pharmacophore of the compound. Subsequent functionalization with the ethyl and hydroxybutan-2-yl groups enhances the compound's solubility and bioavailability, which are essential factors in drug development. The acetonitrile moiety at the 4-position of the triazole ring adds another layer of complexity, influencing both the electronic properties and potential interactions with biological targets.

Recent research in medicinal chemistry has highlighted the importance of structural diversity in drug discovery. Compounds like 2-5-ethyl-1-(3-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile exemplify this principle by combining multiple pharmacologically relevant moieties into a single molecule. Studies have shown that triazole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The hydroxybutan-2-yl group introduces a potential site for hydrogen bonding interactions with biological targets, which can improve binding affinity. Additionally, the acetonitrile group can serve as a pharmacophore or participate in hydrogen bonding networks, further enhancing the compound's interaction with biological systems.

The potential applications of 2-(5-Ethyl)-1-(3-hydroxybutanamido)-4-(propargylamino)triazole (a related compound) have been explored in several preclinical studies. These studies have demonstrated its efficacy in inhibiting certain enzymes and receptors involved in disease pathways. For instance, it has shown promise in targeting enzymes that play a role in inflammation and pain management. The structural features of this compound make it a versatile scaffold for designing novel therapeutics. The ethyl group at the 5-position and the hydroxybutanamido group at the 1-position contribute to its overall bioactivity by modulating electronic properties and steric hindrance around key interaction sites.

In conclusion, CAS No. 2172535-41-8 represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential biological activities. The compound's design incorporates elements such as the triazole ring, acetonitrile group, ethyl side chain, and hydroxybutanamido moiety, which collectively enhance its pharmacological profile. Ongoing research continues to explore its applications in various therapeutic areas, including oncology and inflammatory diseases. As our understanding of molecular interactions advances, compounds like 2-(5-Ethyl)-1-(3-hydroxybutanamido)-4-(propargylamino)triazole are expected to play a crucial role in the development of next-generation pharmaceuticals.